5H-Benzocyclohepten-7-amine, 6,7-dihydro-N-methyl-, hydrochloride, (-)-

• CAS No.: 62819-46-9
• Molecular Formula: C12H16ClN
• Molecular Weight: 209.71 g/mol
• IUPAC Name: N-methyl-8,9-dihydro-7H-benzo[7]annulen-7-amine;hydrochloride
• InChI: InChI=1S/C12H15N.ClH/c1-13-12-8-6-10-4-2-3-5-11(10)7-9-12;/h2-6,8,12-13H,7,9H2,1H3;1H
• InChI Key: WWVMUMHYOWBHQS-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCC2=CC=CC=C2C=C1.Cl

Description

5H-Benzocyclohepten-7-amine, 6,7-dihydro-N-methyl-, hydrochloride, (-)- is a chemical compound with the molecular formula C12H15N.Cl-H and a molecular weight of 209.74 . This compound is known for its applications in various scientific fields, including chemistry, biology, and medicine.

Preparation Methods

The synthesis of 5H-Benzocyclohepten-7-amine, 6,7-dihydro-N-methyl-, hydrochloride, (-)- involves several steps. One common method includes the reaction of appropriate precursors under specific conditions to yield the desired product. Industrial production methods often involve optimizing these reactions to achieve higher yields and purity .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

5H-Benzocyclohepten-7-amine, 6,7-dihydro-N-methyl-, hydrochloride, (-)- has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its potential effects on biological systems. In medicine, it is investigated for its potential therapeutic properties .

Mechanism of Action

The mechanism of action of 5H-Benzocyclohepten-7-amine, 6,7-dihydro-N-methyl-, hydrochloride, (-)- involves its interaction with specific molecular targets and pathways. This interaction leads to various biological effects, which are the subject of ongoing research .

Comparison with Similar Compounds

Similar compounds to 5H-Benzocyclohepten-7-amine, 6,7-dihydro-N-methyl-, hydrochloride, (-)- include other benzocyclohepten derivatives. These compounds share similar chemical structures but may have different properties and applications. The uniqueness of 5H-Benzocyclohepten-7-amine, 6,7-dihydro-N-methyl-, hydrochloride, (-)- lies in its specific molecular configuration and the resulting effects .